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Compound of Interest

Compound Name: Cetyl lactate

Cat. No.: B148137

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cetyl lactate, the ester of cetyl alcohol and lactic acid, is a multifunctional ingredient with
significant applications in the pharmaceutical, cosmetic, and personal care industries. Its
unique combination of emollient, moisturizing, and penetration-enhancing properties makes it a
valuable component in a wide range of topical formulations. This technical guide provides a
comprehensive overview of the chemical structure, physicochemical properties, synthesis, and
functional applications of cetyl lactate, with a focus on experimental methodologies and
guantitative data.

Chemical Structure and Identification

Cetyl lactate is chemically known as hexadecyl 2-hydroxypropanoate. It consists of a C16 alkyl
chain (from cetyl alcohol) esterified with the carboxylic acid group of lactic acid.
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Identifier Value

IUPAC Name hexadecyl 2-hydroxypropanoate[1]

CAS Number 35274-05-6[2]

Molecular Formula C19H3803][2]

SMILES CCCCCCCCCCCCCCCCOC(=0)C(C)O[1]
InChl Key WUKXMJICZWYUIRZ-UHFFFAOYSA-N[1]

n-hexadecyl lactate, Ceraphyl 28, Hexadecyl

Synonyms
ynony lactate[3][4]

Physicochemical Properties

Cetyl lactate is a white, waxy solid at room temperature with a faint, fatty, butter-like odor.[1][5]
Its properties are summarized in the table below.

Property Value Reference
Molecular Weight 314.5 g/mol [11[3]
Melting Point 35.00 to 44.00 °C [5]

Boiling Point 353.00 to 354.00 °C @ 760.00 )

mm Hg

- Practically insoluble in water;
Solubility _ [1][6]
Soluble in ethanol and ether.

0.89300 to 0.90500 @ 28.00

Specific Gravity oc [5]
Acid Value max. 3.00 KOH/g [5]
Saponification Value 174.00 to 189.00 [5]
logP (o/w) 6.69 [5]

Synthesis of Cetyl Lactate
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Cetyl lactate is primarily synthesized through the esterification of cetyl alcohol with lactic acid.
This reaction can be carried out via direct esterification or transesterification.

Experimental Protocol: Direct Esterification

This method involves the direct reaction of cetyl alcohol and lactic acid, typically in the
presence of an acid catalyst.

Materials:

e Cetyl alcohol

e Lactic acid (typically an 88-92% solution)

e Acid catalyst (e.g., p-toluenesulfonic acid or sulfuric acid)

o Toluene (for azeotropic removal of water)

» Sodium bicarbonate solution (for neutralization)

¢ Anhydrous sodium sulfate (for drying)

Procedure:

o A mixture of cetyl alcohol, lactic acid, and an acid catalyst in toluene is refluxed.

e The water formed during the reaction is removed azeotropically using a Dean-Stark
apparatus.

e The reaction is monitored for completion (e.g., by measuring the acid value of the reaction
mixture).

e Upon completion, the mixture is cooled and washed with a sodium bicarbonate solution to
neutralize the acid catalyst, followed by washing with water.

e The organic layer is dried over anhydrous sodium sulfate.

e The solvent is removed under reduced pressure to yield crude cetyl lactate.
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e The product can be further purified by distillation under reduced pressure.
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Direct Esterification Workflow for Cetyl Lactate Synthesis.

Functional Properties and Applications

Cetyl lactate's primary functions in formulations are as an emollient, skin-conditioning agent,
and penetration enhancer.

Emollient and Skin-Conditioning Effects

As an emollient, cetyl lactate helps to soften and smooth the skin by forming a protective layer
that reduces water loss.[2] This property is attributed to its fatty alcohol chain, which provides
lubricity and a silky feel to the skin and hair.[6] The lactic acid moiety contributes to its
moisturizing and mild exfoliating properties.[2][7]
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Mechanism of Cetyl Lactate as an Emollient.

Percutaneous Penetration Enhancement

Cetyl lactate has been shown to enhance the percutaneous absorption of active
pharmaceutical ingredients (APIs). A study on the percutaneous absorption of indomethacin in
rats demonstrated a significant increase in bioavailability when formulated with cetyl lactate.
The bioavailability was approximately 2.2% for a 1% cetyl lactate solution and 6.8% for a 3%
solution, compared to 0.04% for the control. The study concluded that cetyl lactate acts on the
stratum corneum to enhance penetration.

The proposed mechanism for penetration enhancement by fatty acid esters like cetyl lactate
involves the disruption of the highly ordered lipid structure of the stratum corneum, thereby
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increasing the diffusion of the drug through the skin.

Cetyl Lactate

Stratum Corneum Lipids

Disrupted Lipid Bilayer

Increased Fluidity

Enhanced Drug Diffusion

Click to download full resolution via product page

Proposed Mechanism of Penetration Enhancement by Cetyl Lactate.

Experimental Methodologies for Property

Determination
Determination of Melting Point (Cooling Curve Method)

Principle: The melting point of a waxy solid can be determined by observing the temperature
plateau during a cooling cycle.

Procedure:
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o Asample of cetyl lactate is melted in a test tube by placing it in a heated water bath.
o Athermometer is inserted into the molten sample.

e The test tube is removed from the heat source and allowed to cool.

o The temperature is recorded at regular intervals (e.g., every 30 seconds).

e Agraph of temperature versus time is plotted. The plateau in the cooling curve indicates the
melting point.

Determination of Saponification Value

Principle: The saponification value is the number of milligrams of potassium hydroxide (KOH)
required to saponify one gram of the ester.

Procedure:

A known weight of cetyl lactate is refluxed with a known excess of alcoholic KOH solution
for a specified period (e.g., 30 minutes).

e The unreacted KOH is then titrated with a standardized solution of hydrochloric acid (HCI)
using phenolphthalein as an indicator.

e ADblank titration is performed without the cetyl lactate sample.

e The saponification value is calculated using the following formula: Saponification Value = [(B
- S) x N x 56.1] / W Where:

(¢]

B = volume of HCI used in the blank titration (mL)

[¢]

S = volume of HCI used in the sample titration (mL)

[¢]

N = normality of the HCI solution

[e]

56.1 = molecular weight of KOH

o

W = weight of the sample (g)
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Safety and Toxicology

Cetyl lactate is generally considered safe for use in cosmetic and personal care products.[2]
The Cosmetic Ingredient Review (CIR) Expert Panel concluded that lactic acid and its simple
esters, including cetyl lactate, are safe for use in cosmetic products at concentrations up to
10% with a final formulation pH of 3.5 or greater. For salon products, they are considered safe
at concentrations up to 30% with a pH of 3.0 or greater for brief, discontinuous use followed by
thorough rinsing.[1] It is recommended to use sun protection with products containing alpha-
hydroxy acids like cetyl lactate.[1]

Conclusion

Cetyl lactate is a versatile and valuable ingredient for researchers, scientists, and drug
development professionals. Its well-defined chemical structure and physicochemical properties,
combined with its proven efficacy as an emollient, skin-conditioning agent, and penetration
enhancer, make it a key component in the formulation of advanced topical products. A thorough
understanding of its synthesis and functional mechanisms, as outlined in this guide, is essential
for its effective utilization in creating innovative and effective cosmetic and pharmaceutical
formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Structure, Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148137#cetyl-lactate-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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